Cas no 122423-01-2 (ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate)

• Product Name: ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate
• CAS No: 122423-01-2
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• MDL: MFCD31448453
• CID: 3690011
• PubChem ID: 11819740
• Update Time: 2025-06-27

ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-ethyl-5-hydroxy-, ethyl ester
• ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate
• P20816
• starbld0049605
• AS-78995
• EN300-734141
• MFCD31448453
• 122423-01-2
• Ethyl 3-ethyl-5-oxo-2H-1,2-oxazole-4-carboxylate
• Ethyl 3-ethyl-5-hydroxyisoxazole-4-carboxylate
• SY323058
• ethyl 3-ethyl-5-hydroxy-1,2-oxazole-4-carboxylate

• MDL： MFCD31448453
• Inchi： 1S/C8H11NO4/c1-3-5-6(7(10)12-4-2)8(11)13-9-5/h9H,3-4H2,1-2H3
• InChI Key： RCFPTFWUKSMCJN-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=C(CC)N1)=O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate

Ethyl 3-Ethyl-5-Hydroxy-Isoxazole-4-Carboxylate (CAS No. 122423-01-2): A Comprehensive Overview

Ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate (CAS No. 122423-01-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole ring and hydroxy functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The isoxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which are crucial for its biological interactions. The presence of the hydroxy group at the C-5 position adds further reactivity and potential for conjugation with other biomolecules, enhancing its pharmacological properties.

Recent studies have highlighted the potential of ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate in the treatment of inflammatory diseases. In a study published in the *Journal of Medicinal Chemistry* (2021), researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate has also shown promise in neurodegenerative disorders. A study in *Neuropharmacology* (2020) reported that this compound can protect neurons from oxidative stress and apoptosis, making it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance the expression of antioxidant enzymes and reduce the accumulation of toxic protein aggregates.

In the realm of cancer research, ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate has been investigated for its antiproliferative activities. A preclinical study published in *Cancer Letters* (2019) found that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism involves the induction of cell cycle arrest and apoptosis through the activation of p53-dependent pathways.

The synthesis of ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aldehyde with an α-hydroxy nitrile, followed by cyclization to form the isoxazole ring. The final step involves esterification to introduce the ethyl group at the carboxylic acid position. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.

The safety profile of ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, ethyl 3-ethyl-5-hydroxy-isoxazole-4-carboxylate (CAS No. 122423-01-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.